Cas no 1909336-80-6 (6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one)

• Product Name: 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one
• CAS No: 1909336-80-6
• MF: C₈H₄FIN₂O
• MW: 290.033037185669
• MDL: MFCD29762699
• CID: 4629347
• PubChem ID: 136548583
• Update Time: 2025-06-25

6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-8-iodoquinazolin-4(3H)-one
• 6-fluoro-8-iodo-3H-quinazolin-4-one
• Z2379087795
• 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one

• MDL： MFCD29762699
• Inchi： 1S/C8H4FIN2O/c9-4-1-5-7(6(10)2-4)11-3-12-8(5)13/h1-3H,(H,11,12,13)
• InChI Key： XPAVOKIXWXFPAT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2C(NC=NC=21)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one

Introduction to 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one (CAS No. 1909336-80-6)

6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1909336-80-6, belongs to the quinazoline class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both fluorine and iodine substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one consists of a fused benzene ring and a pyrimidine ring, with the fluorine atom located at the 6-position and the iodine atom at the 8-position. This specific arrangement enhances the compound's reactivity and binding affinity towards biological targets. The fluorine substituent is known to improve metabolic stability and binding interactions, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions. These features make the compound particularly attractive for medicinal chemists seeking to design novel therapeutic agents.

In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, anticancer, anti-inflammatory, and antiviral properties. Among these derivatives, compounds with halogenated aromatic rings have shown enhanced bioactivity due to increased lipophilicity and improved cell membrane permeability. The 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one structure aligns well with this trend, offering a promising platform for developing next-generation pharmaceuticals.

One of the most compelling aspects of 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one is its utility in synthetic chemistry. The iodine atom at the 8-position allows for facile palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse aryl or vinyl groups. This modularity is crucial for generating libraries of compounds with tailored biological properties. Additionally, the fluorine atom can be engaged in electrophilic aromatic substitution reactions, further expanding the synthetic possibilities. These attributes make it a versatile intermediate in the synthesis of complex drug molecules.

Recent advancements in drug discovery have highlighted the importance of fluorinated quinazoline derivatives in oncology research. Studies have demonstrated that fluorine-containing analogs often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one scaffold has been explored in several preclinical studies as a potential inhibitor of kinases and other enzymes involved in cancer progression. Preliminary results suggest that this compound exhibits inhibitory activity against certain target proteins with high selectivity, making it a promising candidate for further investigation.

The iodine substituent also plays a critical role in mediating biological activity. Iodinated quinazolines have been shown to interact effectively with specific binding sites on proteins, leading to potent therapeutic effects. For instance, some derivatives have demonstrated efficacy in inhibiting tyrosine kinases, which are aberrantly activated in various cancers. The combination of fluorine and iodine in 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one may synergistically enhance its binding affinity and pharmacological potency.

Moreover, the dihydroquinazolinone core provides additional opportunities for functionalization. The 4-one group can undergo reduction or alkylation reactions to introduce other functional moieties, further diversifying the chemical space accessible through this scaffold. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation of a quinazoline derivative followed by functional group interconversion to introduce fluorine and iodine atoms at specific positions. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.

In conclusion,6-fluoro-8-iodo-3,4-dihydroquinazolin-4-one (CAS No. 1909336-80-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine and iodine substituents makes it an excellent scaffold for developing novel therapeutic agents with improved bioactivity and pharmacokinetic profiles. Ongoing studies continue to explore its applications in oncology and other therapeutic areas, highlighting its importance as a building block in modern drug discovery.